Cas no 1823549-79-6 (2-(thiolane-3-carbonyl)pyridine)

• Product Name: 2-(thiolane-3-carbonyl)pyridine
• CAS No: 1823549-79-6
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• MDL: MFCD28166101
• CID: 5044559
• PubChem ID: 91623819
• Update Time: 2026-02-28

2-(thiolane-3-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• pyridin-2-yl(tetrahydrothiophen-3-yl)methanone
• pyridin-2-yl(thiolan-3-yl)methanone
• 2-(thiolane-3-carbonyl)pyridine

• MDL： MFCD28166101
• Inchi： 1S/C10H11NOS/c12-10(8-4-6-13-7-8)9-3-1-2-5-11-9/h1-3,5,8H,4,6-7H2
• InChI Key： QPGZKKOAOOEUSE-UHFFFAOYSA-N
• SMILES： S1CCC(C(C2C=CC=CN=2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.6
• Topological Polar Surface Area: 55.3

Additional information on 2-(thiolane-3-carbonyl)pyridine

2-(Thiolane-3-Carbonyl)Pyridine: A Comprehensive Overview

2-(Thiolane-3-Carbonyl)Pyridine, also known by its CAS number 1823549-79-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom, and it incorporates a thiolane ring, which adds unique electronic and structural properties to the molecule. The integration of these two distinct moieties creates a compound with versatile applications and intriguing chemical behavior.

The structure of 2-(Thiolane-3-Carbonyl)Pyridine is characterized by a pyridine ring at the core, with a thiolane (tetrahydrothiophene) ring attached via a carbonyl group at the 2-position. This arrangement not only enhances the compound's stability but also introduces potential sites for further functionalization. Recent studies have highlighted the importance of such fused-ring systems in drug design, where they can serve as scaffolds for bioactive molecules.

One of the most notable aspects of 1823549-79-6 is its versatility in synthetic chemistry. Researchers have explored various methods to synthesize this compound, including nucleophilic aromatic substitution, coupling reactions, and ring-opening/closing strategies. These methods have been optimized to achieve high yields and selectivity, making 2-(Thiolane-3-Carbonyl)Pyridine accessible for large-scale production and further modification.

In terms of applications, 2-(Thiolane-3-Carbonyl)Pyridine has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts. Additionally, this compound has been studied for its role in materials science, particularly in the development of novel polymers and organic electronics.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 1823549-79-6. Quantum mechanical calculations have revealed that the thiolane ring contributes significantly to the compound's conjugation system, enhancing its stability and reactivity. These findings have opened new avenues for understanding the behavior of similar fused-ring systems in chemical reactions.

The environmental impact of 2-(Thiolane-3-Carbonyl)Pyridine has also been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly applications. However, further research is needed to fully assess its environmental fate and safety profile.

In conclusion, 1823549-79-6, or 2-(Thiolane-3-Carbonyl)Pyridine, represents a compelling example of how structural diversity can lead to versatile chemical properties. With ongoing research uncovering new applications and insights into its behavior, this compound is poised to play an increasingly important role in various scientific disciplines.